Cas no 923249-33-6 (3-ethanesulfonamidopropanoic acid)

• Product Name: 3-ethanesulfonamidopropanoic acid
• CAS No: 923249-33-6
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 1076541
• PubChem ID: 16228229
• Update Time: 2025-06-12

3-ethanesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• N-(Ethylsulfonyl)-beta-alanine
• 3-[(ETHYLSULFONYL)AMINO]PROPANOIC ACID
• 3-(Ethylsulfonamido)propanoicacid
• AKOS000132459
• MFCD08444792
• CS-0249861
• SCHEMBL9266535
• SS-3961
• NCGC00328008-01
• 923249-33-6
• YLB24933
• EN300-45436
• 3-(ethylsulfonylamino)propanoic acid
• AB01324049-02
• 3-ethanesulfonamidopropanoic acid
• Z53825543
• 3-(Ethylsulfonamido)propanoic acid

• MDL： MFCD08444792
• Inchi： 1S/C5H11NO4S/c1-2-11(9,10)6-4-3-5(7)8/h6H,2-4H2,1H3,(H,7,8)
• InChI Key： RACHROYYHSGGAW-UHFFFAOYSA-N
• SMILES： S(CC)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 91.8Ų

3-ethanesulfonamidopropanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-ethanesulfonamidopropanoic acid

Professional Introduction to 3-ethanesulfonamidopropanoic acid (CAS No. 923249-33-6)

3-ethanesulfonamidopropanoic acid, identified by the chemical compound code CAS No. 923249-33-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a sulfonamide functional group combined with a carboxylic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of 3-ethanesulfonamidopropanoic acid contributes to its versatility, enabling its application in multiple domains, including drug development and molecular biology studies.

The sulfonamide moiety in 3-ethanesulfonamidopropanoic acid is particularly noteworthy due to its role as a pharmacophore in numerous therapeutic agents. Sulfonamides are well-documented for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The presence of this group in 3-ethanesulfonamidopropanoic acid suggests potential applications in designing novel compounds with enhanced pharmacological profiles. Recent studies have highlighted the sulfonamide scaffold as a critical component in the development of next-generation drugs targeting various diseases, including cancer and infectious disorders.

Moreover, the carboxylic acid functionality in 3-ethanesulfonamidopropanoic acid provides an additional site for chemical modification, allowing for further derivatization to create more complex molecules. This dual functionality makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents with tailored properties. The compound’s ability to participate in hydrogen bonding and form stable interactions with biological targets further enhances its utility in drug design.

In the realm of biochemical research, 3-ethanesulfonamidopropanoic acid has been explored as a potential modulator of enzyme activity and receptor binding. The sulfonamide group’s ability to interact with specific amino acid residues in proteins has been leveraged to develop inhibitors and activators for key enzymes involved in metabolic pathways. For instance, studies have demonstrated the inhibitory effects of sulfonamide derivatives on enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are critical targets in antifolate therapy and altitude sickness treatment, respectively.

Recent advancements in computational chemistry have further accelerated the exploration of 3-ethanesulfonamidopropanoic acid as a lead compound. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions between this compound and biological targets. These computational approaches have revealed promising candidates for further optimization, streamlining the drug discovery process and reducing the time required to develop novel therapeutics.

The synthesis of 3-ethanesulfonamidopropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been utilized to improve the efficiency of its production. These innovations not only enhance the scalability of 3-ethanesulfonamidopropanoic acid synthesis but also contribute to sustainable manufacturing practices by minimizing waste and reducing energy consumption.

Industrial applications of 3-ethanesulfonamidopropanoic acid extend beyond pharmaceuticals into agrochemicals and material science. Its structural features make it a suitable candidate for developing herbicides and fungicides that target specific enzymatic pathways in plants and fungi. Additionally, the compound’s ability to form coordination complexes with metal ions has opened avenues for its use in catalysis and material engineering.

The safety profile of 3-ethanesulfonamidopropanoic acid is another critical aspect that has been thoroughly evaluated through extensive toxicological studies. These investigations have provided insights into its metabolic pathways and potential side effects, ensuring that its use in research and industrial applications is safe and responsible. Regulatory agencies have reviewed the available data to establish guidelines for handling and disposal, emphasizing the importance of adhering to best practices in chemical management.

Future research directions for 3-ethanesulfonamidopropanoic acid include exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. The sulfonamide group’s interaction with nucleic acids and proteins suggests potential applications in developing novel biomaterials and therapeutic modalities. Collaborative efforts between academia and industry are expected to drive innovation, leveraging the unique properties of 3-ethanesulfonamidopropanoic acid to address unmet medical needs.

In conclusion, 3-ethanesulfonamidopropanoic acid (CAS No. 923249-33-6) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in drug discovery and biochemical research. As our understanding of its properties continues to evolve, so too will its applications, contributing to advancements in medicine and technology.